Cas no 1185405-40-6 (N-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-imidazole-2-carboxamide)

• Product Name: N-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-imidazole-2-carboxamide
• CAS No: 1185405-40-6
• MF: C₁₂H₁₅N₃O₃
• MW: 249.265802621841
• CID: 5390088
• Update Time: 2025-06-14

N-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-imidazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-imidazole-2-carboxamide
• 1H-Imidazole-2-carboxamide, N-(3,4-dimethoxyphenyl)-4,5-dihydro-

• Inchi： 1S/C12H15N3O3/c1-17-9-4-3-8(7-10(9)18-2)15-12(16)11-13-5-6-14-11/h3-4,7H,5-6H2,1-2H3,(H,13,14)(H,15,16)
• InChI Key： WWBYSYMQZZSIMI-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(OC)C(OC)=C2)=O)NCCN=1

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• pka: 11.80±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-imidazole-2-carboxamide

Research Briefing on N-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-imidazole-2-carboxamide (CAS: 1185405-40-6)

N-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-imidazole-2-carboxamide (CAS: 1185405-40-6) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its pharmacological properties, mechanism of action, and potential as a lead compound for drug development. This briefing provides an overview of the latest research findings related to this compound.

The compound, characterized by its imidazole carboxamide core and dimethoxyphenyl substituent, has been investigated for its role in modulating various biological pathways. Recent studies suggest that it exhibits promising activity as an inhibitor of specific enzymes involved in inflammatory and oncogenic processes. Researchers have employed both in vitro and in silico methods to elucidate its binding affinity and selectivity towards target proteins.

One of the key findings from recent research is the compound's potential as a modulator of adenosine receptors, which play a critical role in immune regulation and cardiovascular function. Preliminary data indicate that N-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-imidazole-2-carboxamide exhibits selective binding to the A2A receptor subtype, suggesting its utility in developing novel therapeutics for conditions such as Parkinson's disease and inflammatory disorders.

Further investigations have explored the compound's pharmacokinetic properties, including its metabolic stability and bioavailability. Advanced analytical techniques, such as liquid chromatography-mass spectrometry (LC-MS), have been employed to characterize its metabolic pathways and identify potential metabolites. These studies are crucial for optimizing the compound's drug-like properties and ensuring its suitability for clinical development.

In addition to its pharmacological potential, recent synthetic chemistry efforts have focused on developing efficient and scalable routes for the production of N-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-imidazole-2-carboxamide. Innovations in catalytic methods and green chemistry approaches have been applied to enhance yield and reduce environmental impact, addressing key challenges in large-scale synthesis.

In conclusion, N-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-imidazole-2-carboxamide (CAS: 1185405-40-6) represents a promising candidate for further drug development. Its unique chemical structure and biological activity profile make it a valuable subject of ongoing research. Future studies should focus on advancing its preclinical evaluation and exploring its therapeutic potential in relevant disease models.